Cas no 122536-72-5 (benzyl (3S)-3-aminopyrrolidine-1-carboxylate)

Benzyl (3S)-3-aminopyrrolidine-1-carboxylate is a versatile intermediate in organic synthesis, offering high purity and stability. Its unique structure and functionality make it suitable for the synthesis of various pharmaceuticals and agrochemicals. The compound's selective chirality and ease of handling contribute to efficient synthetic processes, making it a valuable tool in medicinal chemistry research.
benzyl (3S)-3-aminopyrrolidine-1-carboxylate structure
122536-72-5 structure
Product Name:benzyl (3S)-3-aminopyrrolidine-1-carboxylate
CAS No:122536-72-5
MF:C12H16N2O2
MW:220.267642974854
MDL:MFCD06858462
CID:63609
PubChem ID:24884455
Update Time:2025-07-18

benzyl (3S)-3-aminopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (S)-1-Cbz-3-Aminopyrrolidine
    • (S)-(+)-3-Amino-1-(benzyloxycarbonyl)pyrrolidine
    • (S)-(+)-1-Cbz-3-aminopyrrolidine
    • (S)-1-Cbz-3-amipyrrolidine
    • (S)-3-Amino-1-Cbz-pyrrolidine
    • benzyl (3S)-3-aminopyrrolidine-1-carboxylate
    • (S)-3-Amino-1-N-Cbz-pyrrolidine
    • (S)-3-AMino-1-N-cbz-pyrrolidine HCl
    • (S)-1-BENZYLOXYCARBONYL-3-AMINOPYRROLIDINE
    • (S)-BENZYL-3-AMINOPYRROLIDINE-1-CARBOXYLATE
    • (3S)-1-Cbz-3-amino-pyrrolidine
    • (S)-3-Amino-pyrrolidine-1-carboxylic acid benzyl ester
    • CS-W013140
    • (S)-benzyl 3-aminopyrrolidine-1-carboxylate
    • TS-03148
    • 1-Pyrrolidinecarboxylic acid, 3-amino-, phenylmethyl ester, (3S)-
    • AM91185
    • (S)-benzyl 3-aminopyrrolidine-1-carboxylate;(S)-(+)-1-Cbz-3-aminopyrrolidine
    • 122536-72-5
    • MFCD06858462
    • SCHEMBL1189968
    • 1-Pyrrolidinecarboxylic acid, 3-amino-, phenylmethyl ester, (S)-
    • AC-7176
    • AS-80278
    • (S)-(+)-1-Cbz-3-aminopyrrolidine, 97%
    • AKOS015889707
    • FPXJNSKAXZNWMQ-NSHDSACASA-N
    • P10427
    • phenylmethyl (3S)-3-amino-1-pyrrolidinecarboxylate
    • (S)-3-AMINO-1-(BENZYLOXYCARBONYL)PYRROLIDINE
    • (3S)-1-Cbz-3-aminopyrrolidine
    • A2580
    • (S)-3-Amino-1-pyrrolidinecarboxylic acid, phenylmethyl ester
    • (3S)-3-amino-pyrrolidine-1-carboxylic acid, benzyl ester
    • AKOS005258644
    • (S)-3-aminopyrrolidine-1-carboxylic acid benzyl ester
    • DTXSID40364012
    • J-004818
    • DB-290288
    • MDL: MFCD06858462
    • Inchi: 1S/C12H16N2O2/c13-11-6-7-14(8-11)12(15)16-9-10-4-2-1-3-5-10/h1-5,11H,6-9,13H2/t11-/m0/s1
    • InChI Key: FPXJNSKAXZNWMQ-NSHDSACASA-N
    • SMILES: O(CC1C=CC=CC=1)C(N1CC[C@@H](C1)N)=O

Computed Properties

  • Exact Mass: 220.12100
  • Monoisotopic Mass: 220.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.6A^2
  • XLogP3: 0.9

Experimental Properties

  • Color/Form: No data available
  • Density: 1.155 g/mL at 25 °C
  • Melting Point: 310-316℃
  • Boiling Point: 315 °C
  • Flash Point: Degrees Fahrenheit:>230°F
    Degrees Celsius:>110°C
  • Refractive Index: n20/D 1.548
  • PSA: 55.56000
  • LogP: 1.99440
  • Sensitiveness: Air Sensitive

benzyl (3S)-3-aminopyrrolidine-1-carboxylate Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302,H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22-36/37/38
  • Safety Instruction: S26-S36
  • Hazardous Material Identification: Xn
  • Risk Phrases:R22; R36/37/38
  • Safety Term:S26-36
  • Storage Condition:Store at 4°C,-4At ℃Store…Better

benzyl (3S)-3-aminopyrrolidine-1-carboxylate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

benzyl (3S)-3-aminopyrrolidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A595315-25mg
(S)-3-Amino-1-Cbz-pyrrolidine
122536-72-5
25mg
$ 64.00 2023-04-19
TRC
A595315-50mg
(S)-3-Amino-1-Cbz-pyrrolidine
122536-72-5
50mg
$ 92.00 2023-04-19
TRC
A595315-100mg
(S)-3-Amino-1-Cbz-pyrrolidine
122536-72-5
100mg
$ 138.00 2023-04-19
TRC
A595315-250mg
(S)-3-Amino-1-Cbz-pyrrolidine
122536-72-5
250mg
$ 236.00 2023-04-19
Chemenu
CM106099-10g
benzyl (3S)-3-aminopyrrolidine-1-carboxylate
122536-72-5 95+%
10g
$248 2021-08-06
Chemenu
CM106099-25g
benzyl (3S)-3-aminopyrrolidine-1-carboxylate
122536-72-5 95+%
25g
$495 2021-08-06
Fluorochem
087653-1g
S)-3-Amino-pyrrolidine-1-carboxylic acid benzyl ester
122536-72-5 95%
1g
£41.00 2022-03-01
Fluorochem
087653-5g
S)-3-Amino-pyrrolidine-1-carboxylic acid benzyl ester
122536-72-5 95%
5g
£122.00 2022-03-01
Fluorochem
087653-10g
S)-3-Amino-pyrrolidine-1-carboxylic acid benzyl ester
122536-72-5 95%
10g
£204.00 2022-03-01
Fluorochem
087653-25g
S)-3-Amino-pyrrolidine-1-carboxylic acid benzyl ester
122536-72-5 95%
25g
£407.00 2022-03-01

benzyl (3S)-3-aminopyrrolidine-1-carboxylate Production Method

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd